2-((2-oxo-2-phenylethyl)thio)-3-(p-tolyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(4-methylphenyl)-2-phenacylsulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C21H18N2O2S2/c1-14-7-9-16(10-8-14)23-20(25)19-17(11-12-26-19)22-21(23)27-13-18(24)15-5-3-2-4-6-15/h2-10H,11-13H2,1H3
• InChI Key: WIBKHOYZCXOTMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)C4=CC=CC=C4
• Molecular Formula: C21H18N2O2S2
• Molecular Weight: 394.5 g/mol

Description

2-((2-oxo-2-phenylethyl)thio)-3-(p-tolyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H18N2O2S2 and its molecular weight is 394.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Research on compounds structurally related to "2-((2-oxo-2-phenylethyl)thio)-3-(p-tolyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one" often explores the synthesis and reactions of these complex molecules. For instance, Kappe and Roschger (1989) investigated the synthesis and reactions of Biginelli-compounds, highlighting various reactions including methylation, acylation, and the synthesis of pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines (Kappe & Roschger, 1989).

Antitumor Activity

A significant application of thieno[3,2-d]pyrimidine derivatives is in the field of antitumor research. Hafez and El-Gazzar (2017) synthesized a series of novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives bearing different functional groups, demonstrating potent anticancer activity against various human cancer cell lines, comparable to doxorubicin (Hafez & El-Gazzar, 2017).

Nonlinear Optical Properties

The exploration of nonlinear optical (NLO) properties is another application area. Hussain et al. (2020) studied the NLO properties of 4-thiopyrimidines derivatives, indicating considerable NLO character and potential for optoelectronic applications (Hussain et al., 2020).

Antimicrobial Activity

Thieno[3,2-d]pyrimidine derivatives also show promise in antimicrobial research. El Azab and Abdel‐Hafez (2015) reported on the synthesis of novel thiazolidinone derivatives containing thieno[d]pyrimidine-4-one moiety, showing promising in vitro antimicrobial activity (El Azab & Abdel‐Hafez, 2015).

Antioxidant Properties

Additionally, the antioxidant properties of pyrimidine derivatives have been investigated. Akbas et al. (2018) synthesized new pyrimidine derivatives and evaluated their total antioxidant properties, showing activity comparable to standard antioxidants (Akbas et al., 2018).